methyl 2-(1,6,7-trimethyl-2,4-dioxo-8-phenethyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: methyl 2-[4,7,8-trimethyl-1,3-dioxo-6-(2-phenylethyl)purino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C21H23N5O4/c1-13-14(2)26-17-18(23(3)21(29)25(19(17)28)12-16(27)30-4)22-20(26)24(13)11-10-15-8-6-5-7-9-15/h5-9H,10-12H2,1-4H3
• InChI Key: MMTDLHFNFQFJNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCC4=CC=CC=C4)N(C(=O)N(C3=O)CC(=O)OC)C)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

Methyl 2-(1,6,7-trimethyl-2,4-dioxo-8-phenethyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Studies have detailed the synthesis of various heterocycles, including imidazo[2,1-i]purin-5(4H)-ones and imidazo[2,1-b]purin-9(8H)-ones, which are structurally related to the compound (Shimada, Kuroda, & Suzuki, 1993).

Biological Evaluation

• Antidepressant and Anxiolytic Potential : Research on imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives, a class closely related to the specified compound, indicates potential antidepressant and anxiolytic effects. For instance, certain derivatives have shown promising results in preliminary pharmacological in vivo studies (Zagórska et al., 2009; Zagórska et al., 2016).

Photophysical and Electrochemical Properties

• Electrochemical and Photophysical Studies : Trinuclear Ru(II) complexes incorporating imidazo[4,5-f][1,10]phenanthroline derivatives, closely related to the compound of interest, have been synthesized and characterized for their photophysical and electrochemical properties (Samy & Alexander, 2011).

Receptor Affinity and Activity

• Receptor Binding and Activity : Imidazo[2,1-i]purin-5-ones and related tricyclic water-soluble purine derivatives have been investigated as potent antagonists for various adenosine receptors. This research is relevant due to the structural similarity of these derivatives with the specified compound (Müller et al., 2002).

Antimicrobial Evaluation

• Antimicrobial Properties : Research on imidazolyl thiazolidinedione derivatives, which share a common imidazole moiety with the compound of interest, has shown promising antimicrobial activities. These studies contribute to understanding the potential antimicrobial applications of similar compounds (Moorthy, Ekambaram, & Perumal, 2014).